Cas no 22717-34-6 (3H-Pyrazol-3-one, 1,2-dihydro-1-methyl-2-phenyl-)

• Product Name: 3H-Pyrazol-3-one, 1,2-dihydro-1-methyl-2-phenyl-
• CAS No: 22717-34-6
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 1411452
• PubChem ID: 14620000
• Update Time: 2025-04-20

3H-Pyrazol-3-one, 1,2-dihydro-1-methyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 1,2-dihydro-1-methyl-2-phenyl-
• 1-methyl-2-phenylpyrazol-3-one
• 22717-34-6
• 2-methyl-1-phenyl-3-pyrazolin-5-one
• 1-methyl-2-phenyl-1H-pyrazol-3(2H)-one
• pyrazole, 2,3-dihydro-1-methyl-3-oxo-2-phenyl-
• 1-Phenyl-2-methyl-5-pyrazolon
• SCHEMBL5265770
• 1-Methyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one
• DTXSID20562291
• KYAOFJJGMUOZEF-UHFFFAOYSA-N

• Inchi： 1S/C10H10N2O/c1-11-8-7-10(13)12(11)9-5-3-2-4-6-9/h2-8H,1H3
• InChI Key： KYAOFJJGMUOZEF-UHFFFAOYSA-N
• SMILES： O=C1C=CN(C)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 174.0794
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles